Cas no 2229433-67-2 (2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine)

• Product Name: 2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine
• CAS No: 2229433-67-2
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• CID: 6287014
• PubChem ID: 165852329
• Update Time: 2025-05-24

2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine
• EN300-1994106
• 2229433-67-2

• Inchi： 1S/C6H9ClN2S/c1-4(2-8)5-3-9-6(7)10-5/h3-4H,2,8H2,1H3
• InChI Key： WRVZOXWDMJVXAQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)CN)S1

Computed Properties

• Exact Mass: 176.0174972g/mol
• Monoisotopic Mass: 176.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine

Introduction to 2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine (CAS No. 2229433-67-2)

The compound 2-(2-chloro-1,3-thiazol-5-yl)propan-1-amine, identified by the CAS registry number CAS No. 2229433-67-2, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their unique chemical properties and biological activities. The structure of this molecule consists of a thiazole ring substituted with a chlorine atom at the 2-position and a propaneamine group at the 5-position, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(chloro-thiazolyl)propaneamines through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound is readily available for research and industrial applications. The thiazole ring system is particularly amenable to further functionalization, allowing chemists to introduce additional substituents that can modulate the physical and chemical properties of the molecule.

The biological activity of thiazole derivatives has been extensively studied in recent years, with particular emphasis on their potential as therapeutic agents. For instance, research has shown that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Additionally, the ability of these compounds to interact with various biological targets, such as enzymes and receptors, has been explored in the context of treating conditions like neurodegenerative diseases and cancer.

In terms of industrial applications, thiazole-based compounds are widely used as intermediates in the synthesis of agrochemicals, dyes, and materials with specific electronic properties. The introduction of the propaneamine group in this compound enhances its solubility and bioavailability, making it particularly suitable for pharmaceutical applications. Furthermore, the chlorine substituent at the 2-position of the thiazole ring contributes to the molecule's stability and reactivity, enabling it to participate in a wide range of chemical transformations.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis and application of compounds like CAS No. 2229433-67-2. By adopting environmentally friendly reaction conditions and catalysts, researchers have been able to reduce waste generation and improve energy efficiency during the production process. This shift towards sustainable practices aligns with global efforts to minimize environmental impact while maintaining high standards of product quality.

The versatility of thiazole derivatives is further exemplified by their role in materials science. For instance, these compounds have been investigated as components in advanced materials such as conductive polymers and sensors due to their unique electronic properties. The ability to tailor the structure of these molecules through strategic substitution patterns opens up new possibilities for designing materials with specific functionalities.

In conclusion, 2-(chloro-thiazolyl)propaneamines, represented by CAS No. 2229433-67-2, are multifaceted compounds with significant potential across diverse fields. Their chemical versatility, combined with recent advancements in synthetic methods and green chemistry practices, positions them as valuable tools for addressing contemporary challenges in science and industry. As research continues to uncover new applications for these compounds, their importance in both academic and commercial settings is expected to grow further.